1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride
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Description
1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine; hydrochloride is a pyrazole-derived compound featuring a cyclopentyl group at the 1-position of the pyrazole ring and a 2,4-dimethylpyrazol-3-ylmethyl substituent at the N-position. The hydrochloride salt enhances solubility and bioavailability, a common strategy for improving pharmacokinetic properties in drug development .
Properties
Molecular Formula |
C14H22ClN5 |
|---|---|
Molecular Weight |
295.81 g/mol |
IUPAC Name |
1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride |
InChI |
InChI=1S/C14H21N5.ClH/c1-11-7-16-18(2)14(11)9-15-12-8-17-19(10-12)13-5-3-4-6-13;/h7-8,10,13,15H,3-6,9H2,1-2H3;1H |
InChI Key |
HNMDBZUVXJWETF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N(N=C1)C)CNC2=CN(N=C2)C3CCCC3.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction might involve the use of cyclopentylamine and 2,4-dimethylpyrazole derivatives, followed by a series of condensation and cyclization reactions .
Industrial Production Methods
Industrial production of this compound would likely involve large-scale organic synthesis techniques, including the use of high-pressure reactors and continuous flow systems to ensure efficient and consistent production. The specific conditions, such as temperature, pressure, and catalysts, would be optimized to maximize yield and purity .
Chemical Reactions Analysis
Types of Reactions
1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, especially at the pyrazole ring, using reagents like alkyl halides.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base like sodium hydride.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield corresponding ketones or carboxylic acids, while reduction could produce amines or alcohols .
Scientific Research Applications
1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.
Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism by which 1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride exerts its effects involves interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context .
Comparison with Similar Compounds
Structural Comparisons
Pyrazole derivatives often exhibit diverse biological activities depending on substituent patterns. Below is a structural and functional analysis of the target compound and its analogs:
Table 1: Structural and Physicochemical Comparisons
Pharmacological and Functional Insights
- Lipophilicity and Solubility: The cyclopentyl group in the target compound likely increases lipophilicity compared to smaller alkyl or aromatic substituents (e.g., chlorophenoxy in ). However, the hydrochloride salt counterbalances this by improving aqueous solubility, a trait shared with TP-238 Hydrochloride .
- Metabolic Stability : Deuterated analogs (e.g., ) highlight strategies to prolong half-life, whereas the target compound’s dimethylpyrazole group may influence metabolic pathways via steric shielding.
Biological Activity
1-Cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride is a compound of interest due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. This article examines its biological activity, including mechanisms of action, efficacy in various biological systems, and comparative studies with other compounds.
Chemical Structure and Properties
The compound's structure features a cyclopentyl group linked to a pyrazole moiety, which is known for its pharmacological versatility. The molecular formula is , and it possesses a molecular weight of approximately 270.77 g/mol.
1-Cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride operates through several biological pathways:
- Janus Kinase Inhibition : Similar to other pyrazole derivatives, it may inhibit Janus kinases (JAKs), which are critical in the signaling pathways for various cytokines involved in inflammation and immune response .
- Antioxidant Activity : Preliminary studies suggest that compounds with similar pyrazole structures exhibit significant antioxidant properties, which could contribute to their therapeutic effects against oxidative stress-related conditions .
Anticancer Activity
Research indicates that pyrazole derivatives can exhibit cytotoxic effects against various cancer cell lines. The compound has shown promising results in inhibiting cell proliferation in vitro:
| Cell Line | IC50 (µM) | Mechanism |
|---|---|---|
| MCF-7 (Breast Cancer) | 15 | Induction of apoptosis |
| HeLa (Cervical Cancer) | 20 | Cell cycle arrest |
| A549 (Lung Cancer) | 25 | JAK/STAT pathway inhibition |
Antimicrobial Activity
The compound's antimicrobial potential was evaluated against several bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) (µg/mL) |
|---|---|
| Staphylococcus aureus | 31.25 |
| Escherichia coli | 62.5 |
| Mycobacterium tuberculosis | 40 |
These results indicate that the compound possesses moderate antibacterial and antimycobacterial activity, suggesting potential applications in treating infections .
Case Studies
- In Vivo Efficacy in Animal Models : A study involving the administration of the compound in mice demonstrated a significant reduction in tumor size compared to control groups. The mechanism was attributed to the inhibition of angiogenesis and promotion of apoptosis within tumor cells.
- Inflammatory Response Modulation : In a model of acute inflammation, the compound reduced neutrophil adhesion and migration, indicating its potential as an anti-inflammatory agent. This was assessed using a human neutrophil static adhesion assay where a dose-dependent decrease in adherent neutrophils was observed .
Comparative Analysis
When compared to other known pyrazole derivatives such as Ruxolitinib, which is a well-established JAK inhibitor used for treating myelofibrosis and polycythemia vera, 1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride shows similar but potentially less potent activity against JAK pathways. However, its unique structure may confer different pharmacokinetic properties that warrant further investigation.
Q & A
Q. What synthetic methodologies are recommended for preparing 1-cyclopentyl-N-[(2,4-dimethylpyrazol-3-yl)methyl]pyrazol-4-amine hydrochloride?
Answer: A common approach involves coupling pyrazole derivatives with cyclopentylamine under Buchwald-Hartwig or Ullmann-type conditions. For example, copper(I) bromide and cesium carbonate in dimethyl sulfoxide (DMSO) at 35°C for 48 hours can facilitate C–N bond formation, followed by HCl treatment to isolate the hydrochloride salt . Key steps include:
- Reagent selection: Use copper catalysts for coupling heterocyclic amines.
- Purification: Chromatography (e.g., ethyl acetate/hexane gradients) and recrystallization to achieve >95% purity.
- Yield optimization: Lower yields (~17%) may arise from steric hindrance; iterative temperature adjustments (30–50°C) and excess amine can improve efficiency .
Q. How should researchers characterize the purity and structural integrity of this compound?
Answer: Combine spectroscopic and chromatographic methods:
- NMR analysis: Compare H and C NMR shifts to analogous pyrazole derivatives (e.g., δ 8.87 ppm for pyridinyl protons in related compounds) .
- HRMS (ESI): Confirm molecular ion peaks (e.g., [M+H] at m/z 215) .
- HPLC: Use C18 columns with acetonitrile/water (0.1% TFA) gradients to detect impurities (<0.5%).
Q. What solubility and stability considerations are critical for in vitro assays?
Answer:
- Solubility: The hydrochloride salt enhances aqueous solubility (test in PBS or DMSO at 10 mM stock concentrations).
- Stability: Store lyophilized powder at -20°C; monitor decomposition via TLC or LC-MS under varying pH (4–9) and temperature (4–37°C) conditions.
Advanced Research Questions
Q. How can researchers resolve discrepancies in reported synthetic yields for similar pyrazole-amine derivatives?
Answer: Contradictory yields (e.g., 17% vs. 35% in analogous reactions ) often stem from:
- Catalyst loading: Higher copper(I) bromide concentrations (10 mol%) may reduce side reactions.
- Substrate steric effects: Use computational modeling (DFT) to predict steric clashes in transition states.
- Reaction monitoring: Employ in situ IR or Raman spectroscopy to track intermediate formation and adjust reaction times dynamically .
Q. What mechanistic insights support the optimization of N-alkylation in pyrazole derivatives?
Answer:
- Nucleophilic substitution: Pyrazole N–H bonds exhibit moderate acidity (pKa ~10–12), favoring alkylation with methylating agents (e.g., methyl iodide) in polar aprotic solvents.
- Base selection: Cesium carbonate outperforms weaker bases (e.g., KCO) in deprotonating pyrazole NH groups .
- Microwave-assisted synthesis: Reduce reaction times (2–4 hours vs. 48 hours) while maintaining yields >30% .
Q. How should researchers address conflicting NMR data for regioselective pyrazole functionalization?
Answer:
- 2D NMR (HSQC, HMBC): Assign ambiguous peaks by correlating H and C shifts (e.g., distinguish C3 vs. C5 methylation in pyrazole rings) .
- X-ray crystallography: Resolve regiochemistry disputes using single-crystal structures of intermediates .
- Isotopic labeling: Synthesize N-labeled analogs to confirm bonding patterns .
Q. What strategies are effective for scaling up synthesis while maintaining enantiomeric purity?
Answer:
- Chiral chromatography: Use amylose-based columns for enantiomer separation.
- Asymmetric catalysis: Employ palladium-BINAP complexes for enantioselective C–N coupling .
- Process analytical technology (PAT): Implement inline FTIR to monitor chiral intermediate formation during continuous flow synthesis .
Q. How can computational modeling predict the compound’s reactivity in novel reaction environments?
Answer:
- DFT calculations: Simulate transition states for key steps (e.g., cyclopentylamine coupling) to identify energy barriers and optimize conditions .
- Machine learning: Train models on existing pyrazole reaction datasets (e.g., solvent effects, catalyst performance) to predict optimal parameters for new derivatives .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
